Cas no 898782-67-7 ((3-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone)

(3-Fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone is a fluorinated aromatic ketone derivative featuring a thiomorpholine substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which combines a fluorophenyl group with a thiomorpholine-containing benzyl moiety. The fluorine atom enhances metabolic stability and binding affinity, while the thiomorpholine group contributes to solubility and potential interactions with biological targets. Its well-defined molecular structure makes it suitable for use as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors or CNS-targeting agents. The compound's purity and consistent synthetic reproducibility ensure reliability in research applications.
(3-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone structure
898782-67-7 structure
Product Name:(3-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
CAS No:898782-67-7
MF:C18H18FNOS
MW:315.405026912689
MDL:MFCD03841741
CID:871625
PubChem ID:24724516
Update Time:2025-06-09

(3-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (3-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
    • 3-FLUORO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
    • MFCD03841741
    • (3-Fluorophenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
    • DTXSID10642915
    • AKOS016020189
    • 3-FLUORO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
    • 898782-67-7
    • MDL： MFCD03841741
    • Inchi： 1S/C18H18FNOS/c19-17-3-1-2-16(12-17)18(21)15-6-4-14(5-7-15)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2
    • InChI Key： OPLZVYOSSUPEHN-UHFFFAOYSA-N
    • SMILES： S1CCN(CC2C=CC(C(C3C=CC=C(C=3)F)=O)=CC=2)CC1

Computed Properties

  • Exact Mass: 315.10900
  • Monoisotopic Mass: 315.10931353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 45.61000
  • LogP: 3.54340

(3-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone Pricemore >>

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 898782-67-7 95%
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abcr
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3-Fluoro-4'-thiomorpholinomethyl benzophenone, 97%; .
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AB364529-2g
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AB364529-2 g
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 898782-67-7 97%
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A2B Chem LLC
AD04628-1g
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A2B Chem LLC
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